Cas no 2172240-41-2 (1-4-(3-amino-6-methylpiperidin-2-yl)phenylethan-1-one)
1-4-(3-amino-6-methylpiperidin-2-yl)phenylethan-1-one Chemical and Physical Properties
Names and Identifiers
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- EN300-1477244
- 2172240-41-2
- 1-[4-(3-amino-6-methylpiperidin-2-yl)phenyl]ethan-1-one
- 1-4-(3-amino-6-methylpiperidin-2-yl)phenylethan-1-one
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- Inchi: 1S/C14H20N2O/c1-9-3-8-13(15)14(16-9)12-6-4-11(5-7-12)10(2)17/h4-7,9,13-14,16H,3,8,15H2,1-2H3
- InChI Key: OCKHJBZSFFHYBN-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=CC(=CC=1)C1C(CCC(C)N1)N
Computed Properties
- Exact Mass: 232.157563266g/mol
- Monoisotopic Mass: 232.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 55.1Ų
1-4-(3-amino-6-methylpiperidin-2-yl)phenylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1477244-50mg |
1-[4-(3-amino-6-methylpiperidin-2-yl)phenyl]ethan-1-one |
2172240-41-2 | 50mg |
$1020.0 | 2023-09-28 | ||
| Enamine | EN300-1477244-100mg |
1-[4-(3-amino-6-methylpiperidin-2-yl)phenyl]ethan-1-one |
2172240-41-2 | 100mg |
$1068.0 | 2023-09-28 | ||
| Enamine | EN300-1477244-250mg |
1-[4-(3-amino-6-methylpiperidin-2-yl)phenyl]ethan-1-one |
2172240-41-2 | 250mg |
$1117.0 | 2023-09-28 | ||
| Enamine | EN300-1477244-500mg |
1-[4-(3-amino-6-methylpiperidin-2-yl)phenyl]ethan-1-one |
2172240-41-2 | 500mg |
$1165.0 | 2023-09-28 | ||
| Enamine | EN300-1477244-1000mg |
1-[4-(3-amino-6-methylpiperidin-2-yl)phenyl]ethan-1-one |
2172240-41-2 | 1000mg |
$1214.0 | 2023-09-28 | ||
| Enamine | EN300-1477244-2500mg |
1-[4-(3-amino-6-methylpiperidin-2-yl)phenyl]ethan-1-one |
2172240-41-2 | 2500mg |
$2379.0 | 2023-09-28 | ||
| Enamine | EN300-1477244-5000mg |
1-[4-(3-amino-6-methylpiperidin-2-yl)phenyl]ethan-1-one |
2172240-41-2 | 5000mg |
$3520.0 | 2023-09-28 | ||
| Enamine | EN300-1477244-10000mg |
1-[4-(3-amino-6-methylpiperidin-2-yl)phenyl]ethan-1-one |
2172240-41-2 | 10000mg |
$5221.0 | 2023-09-28 | ||
| Enamine | EN300-1477244-1.0g |
1-[4-(3-amino-6-methylpiperidin-2-yl)phenyl]ethan-1-one |
2172240-41-2 | 1g |
$0.0 | 2023-06-06 |
1-4-(3-amino-6-methylpiperidin-2-yl)phenylethan-1-one Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on 1-4-(3-amino-6-methylpiperidin-2-yl)phenylethan-1-one
Comprehensive Overview of 1-4-(3-amino-6-methylpiperidin-2-yl)phenylethan-1-one (CAS No. 2172240-41-2)
1-4-(3-amino-6-methylpiperidin-2-yl)phenylethan-1-one (CAS No. 2172240-41-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a piperidine ring with a phenylethanone moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug development, especially in targeting neurological and metabolic disorders.
The compound’s CAS No. 2172240-41-2 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its 3-amino-6-methylpiperidin-2-yl subunit is a key structural element, often explored in medicinal chemistry for its bioactivity. Recent studies highlight its relevance in addressing neurodegenerative diseases and metabolic syndrome, topics highly searched in academic and AI-driven platforms. The integration of phenylethan-1-one further enhances its versatility, enabling modifications for improved pharmacokinetics.
In the context of current trends, 1-4-(3-amino-6-methylpiperidin-2-yl)phenylethan-1-one aligns with the growing demand for small-molecule therapeutics and precision medicine. Searches for terms like "piperidine derivatives in drug discovery" and "phenylethanone applications" reflect its relevance. The compound’s potential to modulate specific biological pathways, such as G-protein-coupled receptors (GPCRs), is another area of intense investigation, often queried in scientific forums.
From a synthetic perspective, the compound’s amino and methyl functional groups offer multiple sites for derivatization, a feature highly valued in combinatorial chemistry. This adaptability is crucial for optimizing drug-likeness and ADME properties (Absorption, Distribution, Metabolism, Excretion), frequently discussed in pharmaceutical SEO content. Moreover, its stability under physiological conditions makes it a viable candidate for in vivo studies, a topic trending in preclinical research circles.
Environmental and safety profiles of CAS No. 2172240-41-2 are also under scrutiny, given the increasing focus on green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce such compounds, addressing queries like "green synthesis of piperidine derivatives." This aligns with global initiatives to reduce hazardous waste in chemical manufacturing.
In summary, 1-4-(3-amino-6-methylpiperidin-2-yl)phenylethan-1-one represents a cutting-edge intersection of chemistry and biology. Its structural complexity and functional diversity position it as a valuable asset in modern drug design, resonating with both academic and industrial stakeholders. As search trends emphasize "novel bioactive molecules" and "targeted therapy," this compound is poised to remain a focal point in scientific discourse.
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